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Compound of Interest

Compound Name: 4-(Oxetan-3-YL)aniline

Cat. No.: B572106

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal Safety Data Sheet (SDS) from a qualified supplier. All laboratory
work should be conducted in accordance with institutional safety policies and under the
supervision of qualified personnel.

Introduction

4-(Oxetan-3-YL)aniline is an emerging building block in medicinal chemistry and drug
discovery, valued for its unique structural combination of an aniline moiety and an oxetane ring.
This guide provides a comprehensive overview of the known and anticipated safety and
handling considerations for this compound, drawing upon available data and information from
structurally related compounds, primarily aniline, to ensure safe laboratory practices.

Hazard Identification and Classification

While specific toxicological data for 4-(Oxetan-3-YL)aniline is limited, the presence of the
aniline functional group suggests that it should be handled as a hazardous substance. Based
on the available Safety Data Sheet (SDS) for 4-(Oxetan-3-yl)aniline and extensive data for
aniline, the following hazard classifications should be assumed.

GHS Classification (Anticipated)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage.[2][3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction.[2]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 ]
genetic defects.
] o H351: Suspected of causing
Carcinogenicity Category 2

cancer.

- o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure.

Hazardous to the Aquatic ] o
) Category 1 H400: Very toxic to aquatic life.
Environment, Acute Hazard

Physical and Chemical Properties

Limited data is available for 4-(Oxetan-3-YL)aniline. The table below includes known
properties and estimates based on aniline.
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Property Value

Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

Appearance Not specified (likely a liquid or low-melting solid)
Boiling Point Not available (Aniline: 184.1 °C)

Melting Point Not available (Aniline: -6.3 °C)

Solubility Not available (Aniline is slightly soluble in water)

Toxicological Data

Specific quantitative toxicological data for 4-(Oxetan-3-YL)aniline is not readily available. The

following table summarizes data for aniline and should be used as a conservative reference.

Toxicity Metric Value (Aniline) Species Route
LD50 (Oral) 250 mg/kg Rat Oral
LD50 (Dermal) 820 mg/kg Rabbit Dermal
LC50 (Inhalation) 248 ppm (4 h) Mouse Inhalation

Source: Fisher Scientific SDS for Aniline[2]

Experimental Protocols for Safe Handling

Given the anticipated hazards, stringent safety protocols must be followed when handling 4-

(Oxetan-3-YL)aniline.

Engineering Controls

o Chemical Fume Hood: All work, including weighing, transferring, and reactions, must be

performed in a certified chemical fume hood to minimize inhalation exposure.

o Ventilation: Ensure adequate general laboratory ventilation.
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Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against
splashes.

o Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Double gloving is
recommended for extended handling.

o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
required.

» Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.

General Handling Procedures

» Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.
o Aerosol Prevention: Prevent the formation of aerosols and dust.

» Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday. Do not eat, drink, or smoke in the laboratory.

» Designated Area: Establish a designated area for working with this compound, clearly
marked with hazard warnings.

Storage

o Container: Store in a tightly closed, properly labeled container.

» Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and sources
of ignition.

» Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

Disposal

o Waste Classification: Dispose of as hazardous waste in accordance with local, state, and
federal regulations.
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Containers: Collect waste in a designated, labeled, and sealed container. Do not dispose of
down the drain.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Response

Evacuate: Evacuate the immediate area and prevent entry of unnecessary personnel.

Ventilate: Ensure adequate ventilation.

Containment: For small spills, absorb with an inert material (e.g., vermiculite, sand) and
place in a sealed container for disposal.

PPE: Wear appropriate PPE during cleanup.

Large Spills: For large spills, contact your institution's environmental health and safety
department immediately.

Diagrams
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Caption: Standard workflow for handling 4-(Oxetan-3-YL)aniline.
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Caption: Emergency response procedures for spills and exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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